Cas no 2171622-77-6 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid
• CAS No: 2171622-77-6
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5791106
• PubChem ID: 165542500
• Update Time: 2025-06-08

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1509135
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5-methylbenzoic acid
• 2171622-77-6
• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid

• Inchi： 1S/C28H28N2O5/c1-16(2)25(26(31)29-24-13-12-17(3)14-22(24)27(32)33)30-28(34)35-15-23-20-10-6-4-8-18(20)19-9-5-7-11-21(19)23/h4-14,16,23,25H,15H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： CCFFXGPXPPWNDL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC(C)=CC=1C(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid (CAS No. 2171622-77-6)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid, identified by its CAS number 2171622-77-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising bioactivity, making it a subject of extensive research for potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a fluoren-9-ylmethoxycarbonyl group and a benzoic acid moiety, contribute to its distinctive chemical properties and biological relevance.

The fluoren-9-ylmethoxycarbonyl moiety is a key structural component that enhances the solubility and stability of the compound, which is critical for its formulation and delivery in biological systems. This group is often employed in medicinal chemistry to improve pharmacokinetic profiles, ensuring better absorption and reduced metabolic degradation. Additionally, the 5-methylbenzoic acid part of the molecule introduces a hydrophobic region that can interact favorably with biological targets, such as enzymes and receptors. The combination of these structural elements makes this compound a versatile scaffold for drug discovery.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The 3-methylbutanamido group in the structure suggests potential interactions with proteases and other enzymes, which are often implicated in pathological processes. Researchers have been exploring derivatives of this compound to identify inhibitors or modulators that could have therapeutic benefits. For instance, studies have shown that modifications in the amide bond region can significantly alter the bioactivity of molecules, leading to enhanced binding affinity or selectivity towards specific targets.

One of the most compelling aspects of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit properties relevant to anti-inflammatory, anticancer, and neuroprotective applications. The fluoren core is known for its ability to enhance molecular stability and bioavailability, which are crucial factors in drug development. Furthermore, the presence of multiple functional groups allows for further chemical modifications, enabling the creation of libraries of derivatives with tailored biological activities.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, are often employed to construct the complex framework efficiently. The synthetic route also emphasizes minimizing side reactions to obtain the desired product with minimal impurities. This level of precision is essential for ensuring the compound's suitability for preclinical and clinical studies.

From a pharmacological perspective, the biological activity of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid has been evaluated through various in vitro and in vivo assays. Preliminary studies suggest that it interacts with specific proteins and enzymes involved in disease pathways. For example, researchers have observed inhibitory effects on certain proteases that are overexpressed in cancer cells, indicating potential anticancer activity. Additionally, the compound has shown promise in modulating inflammatory responses by interacting with signaling pathways associated with cytokine production.

The development of this compound aligns with broader trends in medicinal chemistry aimed at creating more targeted and effective therapies. The integration of computational methods, such as molecular docking and virtual screening, has accelerated the identification of promising candidates like this one. These computational approaches allow researchers to predict binding interactions between the compound and biological targets with high accuracy, thereby reducing the time and cost associated with experimental screening.

In conclusion,2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-methylbenzoic acid (CAS No. 2171622-77-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising bioactivity. Its potential applications in treating various diseases make it a valuable candidate for further research and development. As scientific understanding continues to evolve,fluoren-based compounds like this one are expected to play an increasingly important role in addressing complex medical challenges worldwide.